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Compound of Interest

Compound Name: Aclonifen-d5

Cat. No.: B12420702

Essential Safety and Logistical Information for the Disposal of Aclonifen-d5

Aclonifen-d5, a deuterated analog of the diphenyl ether herbicide Aclonifen, requires careful
handling and disposal due to its potential hazards. As a chlorinated nitroaromatic compound, it
is imperative that researchers, scientists, and drug development professionals adhere to strict
safety protocols to minimize environmental contamination and ensure personal safety. The
primary and most recommended method for the disposal of Aclonifen-d5 is through a licensed
hazardous waste disposal company. In-laboratory chemical neutralization is not advised
without specialized equipment and a thoroughly validated protocol, as improper treatment can
lead to the generation of other hazardous byproducts.

Immediate Safety and Handling Procedures

Before proceeding with any disposal-related activities, it is crucial to consult the Safety Data
Sheet (SDS) for Aclonifen-d5. Always handle the compound in a well-ventilated area,
preferably within a laboratory fume hood, to avoid inhalation of dust or vapors.[1] Personal
Protective Equipment (PPE) is mandatory and should include chemical-resistant gloves, safety
glasses with side-shields, and a lab coat.[1]

In the event of a spill, the area should be evacuated, and the spread of the material should be
contained. The spilled solid should be carefully swept up to avoid dust generation and placed
into a clearly labeled, sealed container for hazardous waste.[1] Do not allow the chemical to
enter drains or waterways, as it is very toxic to aquatic life.[2]
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Waste Characterization and Segregation

All waste containing Aclonifen-d5, including contaminated lab supplies (e.g., pipette tips,
weighing boats, gloves), excess material, and solutions, must be treated as hazardous waste.
This waste must be segregated from non-hazardous laboratory trash and other chemical waste
streams to prevent accidental reactions.

Step-by-Step Disposal Protocol

The following procedure outlines the standard operational steps for the disposal of Aclonifen-
d5 waste in a laboratory setting:

o Waste Collection: Carefully transfer all Aclonifen-d5 waste into a designated hazardous
waste container. This container must be in good condition, compatible with the chemical, and
have a secure, tight-fitting lid.

o Container Labeling: The waste container must be clearly and accurately labeled. The label
should include:

o The words "Hazardous Waste"

The full chemical name: "Aclonifen-d5"

o

[¢]

The CAS number (if available for the deuterated form) and the unlabeled CAS number:
74070-46-5[1]

[¢]

The hazard characteristics (e.g., Toxic, Environmental Hazard)

The date when the first waste was added to the container.

[¢]

o Temporary Storage: Store the sealed and labeled waste container in a designated, secure
hazardous waste accumulation area. This area should be well-ventilated and away from
incompatible materials. Adhere to your institution's and local regulations regarding the
maximum allowable storage time for hazardous waste.

o Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) department or a certified hazardous waste disposal company to arrange for the
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pickup and proper disposal of the Aclonifen-d5 waste. Provide them with the complete
chemical name and any available safety information.

o Documentation: Maintain meticulous records of the waste disposal process. This
documentation should include the chemical name, quantity of waste, the date of pickup, and
the name of the licensed disposal company.

Quantitative Data Summary

The following table summarizes key quantitative data related to Aclonifen and its deuterated
form, which is essential for proper handling and waste profiling.

Property Value Source
Molecular Formula C12H4DsCIN20s3

Molecular Weight ~269.7 g/mol

Oral LD50 (Rat, unlabeled) > 6,500 mg/kg

Dermal LD50 (Rat, unlabeled) > 5,000 mg/kg

Storage Temperature Room Temperature

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Aclonifen-d5,
from waste generation to final disposal.
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Laboratory Operations

Aclonifen-d5 Waste Generation
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Caption: Logical workflow for the safe disposal of Aclonifen-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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